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Compound of Interest

Compound Name: Voxelotor-d7

Cat. No.: B12374349 Get Quote

Important Notice: In September 2024, Pfizer announced the voluntary withdrawal of all lots of

OXBRYTA® (voxelotor) from worldwide markets. This decision was based on clinical data

indicating that the overall benefit no longer outweighs the risk, citing an imbalance in vaso-

occlusive crises and fatal events.[1] Researchers handling Voxelotor-d7 should be aware of

this critical safety update regarding the parent compound.

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Voxelotor-d7 in a laboratory setting.

As Voxelotor-d7 is a deuterated form of Voxelotor, the safety precautions for the parent

compound should be strictly followed.

Hazard Identification and Personal Protective Equipment
Voxelotor is classified as a hazardous substance.[2] Adherence to proper personal protective

equipment (PPE) protocols is mandatory to ensure personal safety and prevent exposure.
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Hazard Classification GHS Pictogram
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category

4)

Gloves: Chemical-resistant

gloves (e.g., nitrile).

Acute Toxicity, Dermal

(Category 4)

Lab Coat/Gown: To protect

skin and clothing.

Acute Toxicity, Inhalation

(Category 4)

Eye/Face Protection: Safety

glasses with side shields or

goggles. A face shield may be

required for splash hazards.

Skin Corrosion/Irritation

(Category 2)

Respiratory Protection: Use

only in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator (e.g.,

N95).[3]

Serious Eye Damage/Irritation

(Category 2A)

Specific Target Organ Toxicity,

Single Exposure (Category 3,

Respiratory tract irritation)

Data sourced from Voxelotor Safety Data Sheet.[2]

Operational Plan: Handling and Storage
Strict adherence to the following procedures is crucial for the safe handling of Voxelotor-d7.

Engineering Controls
Ventilation: Always handle Voxelotor-d7 in a well-ventilated area. Use of a chemical fume

hood or other appropriate exhaust ventilation is strongly recommended to avoid inhalation of

dust or fumes.[2]
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Safety Stations: Ensure that an accessible safety shower and eyewash station are located in

the immediate vicinity of the handling area.

Procedural Guidance
Preparation: Before handling, read and understand the Safety Data Sheet (SDS) for

Voxelotor. Ensure all necessary PPE is available and in good condition.

Donning PPE: Put on a lab coat, chemical-resistant gloves, and safety glasses or goggles.

Handling: Avoid all direct contact with the compound. Do not breathe dust, fumes, gas, mist,

vapors, or spray. Prevent the formation of dust and aerosols.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory

area where the compound is being used.

Storage: Store the compound in a tightly closed container in a well-ventilated, secure

location. For long-term storage, consult the Certificate of Analysis for specific temperature

recommendations, which may include storage at -20°C or -80°C in solvent.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide respiratory support.

Seek immediate medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste containing Voxelotor-d7 must be treated as hazardous waste.

Containment: Collect all waste material, including empty containers, contaminated PPE, and

cleaning materials, in a designated, labeled, and sealed hazardous waste container.

Disposal: Dispose of the contents and the container in accordance with all local, state, and

federal regulations for hazardous chemical waste. Do not allow the product to enter drains or

water courses.

Voxelotor-d7 Handling Workflow
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Inspect & Gather Required PPE

Don Appropriate PPE
(Gloves, Gown, Eye Protection)

Proceed to Handling

Handle Compound in Fume Hood

Avoid Dust/Aerosol Formation

Wash Hands After Handling

Store Compound Securely
(Tightly Closed Container)

Store or Proceed to Disposal

Segregate Contaminated Waste

Dispose of Waste via
Approved Hazardous Waste Stream

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Voxelotor-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.
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